Cas no 1126794-98-6 (9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide)

• Product Name: 9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide
• CAS No: 1126794-98-6
• MF: C₁₆H₂₂BrNO
• MW: 324.255983829498
• CID: 2136260
• Update Time: 2023-08-03

9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide Chemical and Physical Properties

Names and Identifiers

• 9-methyl-3-oxo-9-(phenylmethyl)-9-Azoniabicyclo[3.3.1]nonane bromide
• 9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide

• Inchi： 1S/C16H22NO.BrH/c1-17(12-13-6-3-2-4-7-13)14-8-5-9-15(17)11-16(18)10-14;/h2-4,6-7,14-15H,5,8-12H2,1H3;1H/q+1;/p-1
• InChI Key： GBXZEHSIPHEDSX-UHFFFAOYSA-M
• SMILES： [Br-].O=C1CC2CCCC(C1)[N+]2(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.088
• Monoisotopic Mass: 323.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1